2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride

• IUPAC Name: 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)imidazol-1-yl]acetic acid;hydrochloride
• InChI: InChI=1S/C8H8N4O3.ClH/c1-5-10-8(15-11-5)6-2-12(4-9-6)3-7(13)14;/h2,4H,3H2,1H3,(H,13,14);1H
• InChI Key: QDOWCBWVGOJJCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN(C=N2)CC(=O)O.Cl
• Molecular Formula: C8H9ClN4O3
• Molecular Weight: 244.63 g/mol

Description

2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride (2-MOAH) is an organic compound that is widely used in scientific research. It is a derivative of oxadiazole, which is a five-member heterocyclic compound. 2-MOAH is a white, odourless, crystalline solid that is soluble in water and has a molecular weight of 248.75 g/mol. 2-MOAH is a versatile compound that has been used in a variety of scientific research applications, including in biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride has been used in a variety of scientific research applications, including biochemical and physiological studies. In particular, it has been used to study the structure and function of proteins, as well as to study the interactions between proteins and other molecules. Additionally, 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride has been used in laboratory experiments to study the effects of drugs on cells and to study the mechanisms of drug action.

Mechanism of Action

2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride acts as an inhibitor of protein kinases, which are enzymes that catalyze the phosphorylation of proteins. When 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride binds to a protein kinase, it prevents the enzyme from binding to its substrate and thus prevents the phosphorylation of the protein. This inhibition of protein kinases has been shown to be the mechanism of action of 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride in biochemical and physiological studies.
Biochemical and Physiological Effects
2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the growth of cancer cells, as well as to modulate the expression of genes involved in cell growth and differentiation. Additionally, 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride has been shown to stimulate the production of certain hormones, such as insulin, and to inhibit the production of others, such as glucagon.

Advantages and Limitations for Lab Experiments

2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride is an effective tool for laboratory experiments due to its ability to inhibit protein kinases. This makes it useful for studying the effects of drugs on cells and for studying the mechanisms of drug action. However, 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride is not without its limitations. For example, it is relatively expensive and can be difficult to obtain in large quantities. Additionally, it is not suitable for use in vivo due to its potential toxicity.

Future Directions

In the future, 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride could be used to study the effects of drugs on other types of cells, such as stem cells. Additionally, it could be used to study the effects of drugs on gene expression and to develop new drugs that target specific proteins. Additionally, 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride could be used to study the effects of drugs on the immune system and to develop new immunotherapies. Finally, 2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride could be used to study the effects of drugs on the nervous system and to develop new treatments for neurological disorders.

Synthesis Methods

2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl]acetic acid hydrochloride can be synthesized using a variety of methods, including the condensation of 1H-imidazole-1-acetic acid and 3-methyl-1,2,4-oxadiazole-5-yl chloride. The reaction is carried out in an aqueous solution at a temperature of 25-30°C and a pH of 7-8. The reaction is then quenched with hydrochloric acid and the product is isolated by filtration. The product is then recrystallized from aqueous ethanol.